Cas no 885952-61-4 (1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane)

• Product Name: 1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane
• CAS No: 885952-61-4
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 1082113
• PubChem ID: 2772404
• Update Time: 2025-04-20

1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane
• 1-(2-Pyrrolidin-1-yl-ethyl)-[1,4]diazepane
• 1-(2-pyrrolidin-1-ylethyl)-1,4-diazepane
• AKOS005261723
• 885952-61-4
• DTXSID10378247
• 1-[2-(pyrrolidin-1-yl)ethyl]-1,4-diazepane
• DB-290615

• Inchi： 1S/C11H23N3/c1-2-7-13(6-1)10-11-14-8-3-4-12-5-9-14/h12H,1-11H2
• InChI Key： ATVGWOPOYPGTTE-UHFFFAOYSA-N
• SMILES： N1(CCCC1)CCN1CCNCCC1

Computed Properties

• Exact Mass: 197.189197746g/mol
• Monoisotopic Mass: 197.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 18.5Ų